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Compound of Interest

Compound Name: 2-Chloro-4-ethylpyrimidine
CAS No.: 188707-99-5
Cat. No.: B065150
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation and
analysis of 2-Chloro-4-ethylpyrimidine, a key intermediate in various synthetic pathways. This
document compiles available data on its synthesis, and spectroscopic characterization to
support research and development activities.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-4-ethylpyrimidine is presented

below.
Property Value Source
Molecular Formula CeH7CIN2 -
Molecular Weight 142.59 g/mol -
CAS Number 188707-99-5 -
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Synthesis of 2-Chloro-4-ethylpyrimidine

The primary method reported for the synthesis of 2-Chloro-4-ethylpyrimidine is the palladium-
catalyzed cross-coupling reaction.

Experimental Protocol: Palladium-Catalyzed Alkylation

While the full experimental details from the primary literature, Acta Chemica Scandinavica, 51,
302-306 (1997), could not be accessed, the general protocol involves the reaction of 2,4-
dichloropyrimidine with a suitable ethylating agent in the presence of a palladium catalyst. A
general representation of this reaction is as follows:

Starting Material: 2,4-Dichloropyrimidine

o Reagent: Triethylalane (or similar ethylating agent)

o Catalyst: Palladium complex (e.g., Pd(PPhs)a4)

e Solvent: Anhydrous aprotic solvent (e.g., THF, Dioxane)

o Reaction Conditions: The reaction mixture is typically stirred under an inert atmosphere (e.g.,
Argon, Nitrogen) at a controlled temperature until completion.

o Work-up and Purification: The reaction is quenched, followed by an aqueous work-up. The
crude product is then extracted with an organic solvent. Purification is achieved through
column chromatography on silica gel.
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e To cite this document: BenchChem. [Structural Elucidation and Analysis of 2-Chloro-4-
ethylpyrimidine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b065150/docs#structural-elucidation-and-analysis-of-
2-chloro-4-ethylpyrimidine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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